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Compound of Interest

Compound Name: 2,2-Dimethylbutanenitrile

Cat. No.: B3380835

Technical Support Center: Appropriate PPE for
Handling Nitriles

This guide provides researchers, scientists, and drug development professionals with essential
information on selecting and using appropriate Personal Protective Equipment (PPE) when
handling nitriles and related chemical compounds.

Frequently Asked Questions (FAQs)

Q1: What is the minimum required PPE for handling nitriles in a laboratory setting?

Al: For general laboratory work involving nitriles, the minimum required PPE includes a lab
coat, safety glasses with side shields, long pants, and closed-toe shoes.[1][2] Disposable nitrile
gloves are the minimum for hand protection against incidental exposure.[1] For tasks with a
splash hazard, chemical splash goggles and potentially a face shield should be worn in
addition to safety glasses.[1][2]

Q2: Are all nitrile gloves the same in terms of chemical resistance?

A2: No, not all nitrile gloves offer the same level of protection.[3] Factors such as glove
thickness, material formulation, and quality of manufacturing can significantly affect their
performance.[4][5] For handling hazardous chemicals, it is crucial to select gloves that are
certified against chemical hazards, such as those meeting the EN 1SO 374 standard.[3][6]
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Q3: What chemicals are nitrile gloves generally resistant to?

A3: Nitrile gloves offer good resistance to a wide range of substances, including oils, greases,
fuels, petroleum products, weak acids, weak caustics, and some organic solvents.[7][8][9][10]
[11] They are a preferred choice in many laboratory, healthcare, and industrial settings due to
this broad chemical resistance.[8][12]

Q4: What chemicals should be avoided when using nitrile gloves?

A4: Nitrile gloves provide poor resistance to certain chemical classes. These include ketones
(like acetone), aromatic solvents (like benzene), halogenated hydrocarbons, strong oxidizing
agents, and concentrated acids.[7][8][9][11] Exposure to these chemicals can cause the gloves
to degrade, swell, or be permeated quickly, sometimes in under a minute.[7][8][11]

Q5: How does glove thickness affect protection?

A5: Glove thickness, often measured in mils (0.001 inches), plays a critical role in chemical
resistance.[3] Thicker gloves (e.g., 8-12 mil) generally provide longer breakthrough times and
greater durability against punctures and abrasions compared to thinner gloves (e.g., 4-6 mil).[3]
[6] However, thicker gloves may reduce tactile sensitivity and dexterity, so a balance must be
struck based on the specific task.[4][6]

Q6: What is the difference between "incidental contact” and "extended contact" when selecting
gloves?

A6: Incidental contact refers to situations with little or no direct contact with a hazardous
material, such as accidental splashes or spills.[10] For this, disposable nitrile gloves are often
sufficient.[1][10] Extended contact involves prolonged exposure, such as submerging hands in
a chemical or handling highly contaminated materials.[10] This requires more substantial,
heavy-duty gloves, and the specific material should be chosen based on chemical compatibility
charts.[1][10]

Troubleshooting Guide

Problem: My nitrile gloves are swelling, cracking, or feel tacky.
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o Cause: This is a sign of chemical degradation. The glove material is not resistant to the
chemical being handled.[11][13]

» Solution: Immediately remove and discard the gloves. Wash your hands thoroughly. Consult
a chemical resistance chart or the Safety Data Sheet (SDS) to select a glove made from a
more appropriate material (e.g., butyl, neoprene, or Viton) for the specific chemical.[6][14] Do
not reuse disposable gloves.[10][15]

Problem: | felt a chemical sensation on my skin even though the glove wasn't visibly damaged.

e Cause: This is likely due to chemical permeation. The chemical has passed through the
glove material on a molecular level.[11][16] The time it takes for this to happen is known as
the breakthrough time.[11][15]

o Solution: Remove the gloves immediately and wash the affected skin area. For highly toxic
or aggressive chemicals, thinner disposable nitrile gloves may have a very short
breakthrough time (less than a minute).[15][17] For such chemicals, use a thicker glove or a
different material with a longer breakthrough time.[18] Consider double-gloving for added
protection.[1]

Problem: My gloves ripped or punctured during an experiment.

o Cause: The glove material may be too thin for the task, or it may have been snagged on a
sharp object. Nitrile is more puncture-resistant than latex or vinyl, but not impervious.[6][19]

e Solution: Stop work, remove the compromised glove safely, and wash your hands. Before
starting a task, always inspect gloves for rips, punctures, or pinholes.[10][20] If working with
sharps or abrasive materials, select a thicker, more durable nitrile glove.[6]

Problem: An employee is experiencing a skin allergy or irritation.

o Cause: While nitrile gloves are a great alternative for those with latex allergies, some
individuals can be sensitive to the chemical accelerators used in the manufacturing process
of nitrile rubber.[15][19]

e Solution: Provide gloves made from a different material or accelerator-free nitrile gloves.
Consult with an occupational health professional to identify the specific allergen.
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Data Presentation: Glove Selection Criteria

Table 1: Nitrile Glove Chemical Resistance Summary

Chemical Class

General Resistance Level

Examples

Oils, Fuels, Petroleum

Greases, gasoline, hydraulic

Excellent )
Products fluids
) Acetic acid (dilute), Sodium
Weak Acids & Bases Good ) )
hydroxide (dilute)
Ethanol, Methanol,
Some Organic Solvents Good to Fair Isopropanol (resistance varies)

[81121]

Ketones

Not Recommended

Acetone, Methyl ethyl ketone
(MEK)[7][8][11]

Aromatic Hydrocarbons

Not Recommended

Benzene, Toluene, Xylene[7][9]

Halogenated Hydrocarbons

Not Recommended

Methylene chloride,

Chloroform

Strong Acids & Oxidizers

Not Recommended

Concentrated Sulfuric Acid,
Nitric Acid[7][9]

Disclaimer: This is a general guide. Always consult the manufacturer's specific chemical
resistance data and the chemical's Safety Data Sheet (SDS) before use.[6][10][18]

Table 2: Glove Thickness and Typical Application
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Thickness (mils) Application Type Key Characteristics

o High dexterity and tactile
_ General lab work, incidental o _ ,
4 -5 mil ) sensitivity.[4] Provides a barrier
splash protection .
for brief contact.[15]

Handling moderatel
J Y Good balance of dexterity and

6 - 8 mil hazardous chemicals, .
durability.[3][6]

mechanical work

9 - 12+ mil Handling highly corrosive or Maximum protection and
- 12+ mi
aggressive chemicals durability, reduced dexterity.[6]

Experimental Protocols

Methodology: ASTM F739 - Standard Test Method for Permeation of Liquids and Gases
Through Protective Clothing Materials Under Conditions of Continuous Contact

This standard is a critical method for evaluating the chemical resistance of glove materials.

o Objective: To measure the breakthrough time and permeation rate of a chemical through a
protective material.

e Apparatus: A permeation test cell is used, which consists of two chambers separated by the
glove material sample. The challenge chemical is introduced into one chamber, while a
collection medium (gas or liquid) is circulated through the other chamber.

e Procedure:

o The glove material is clamped securely in the test cell, forming a barrier between the two
chambers.

o The challenge chemical is continuously applied to the outer surface of the material.

o The collection medium on the other side is continuously monitored by an analytical
instrument (e.g., gas chromatograph, mass spectrometer) to detect the first appearance of
the chemical.
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o Data Collection:

o Breakthrough Time: The time elapsed from the initial chemical contact until the chemical is
first detected on the inside of the material at a specific rate.[11][16] A longer breakthrough
time indicates better protection.[11]

o Permeation Rate: The rate at which the chemical passes through the material after
breakthrough has occurred, typically measured in micrograms per square centimeter per
minute (ug/cm2/min).[11][22]

« Interpretation: This data allows for the classification of protective materials. Standards like
ANSI/ISEA 105 use breakthrough times to assign performance levels (0-6), helping users
select appropriate gloves for specific chemical exposures.[23]

Mandatory Visualization

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.soscleanroom.com/blog/nitrile-gloves-and-their-chemical-resistance/
https://case.edu/ehs/laboratory-safety/personal-protective-equipment/glove-selection-and-use
https://www.soscleanroom.com/blog/nitrile-gloves-and-their-chemical-resistance/
https://www.soscleanroom.com/blog/nitrile-gloves-and-their-chemical-resistance/
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://static.csbsju.edu/Documents/EHS/pdfs/chemical%20glove%20safety.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3380835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

1. Identify Hazards
Consult Safety Data Sheet (SDS)
and Chemical Properties

'

2. Assess Contact Type & Duration

Incidental or Extended Contact?

Incidental

Incidental Contact Extended / Immersive Contact
(e.g., Accidental Splash) (e.g., Submerging Hands)

3b. Consult Manufacturer's Chemical
Resistance Chart

3a. Select Disposable Nitrile Gloves
(Typically 4-8 mil thickness)

Select Appropriate Heavy-Duty Glove
(Thicker Nitrile, Butyl, Viton, etc.)

4. Assess Need for Additional PPE

Lab Coat, Closed-Toe Shoes
Safety Goggles / Face Shield
Respirator (if required)

5. Inspect All PPE Before Use

6. Follow Proper Donning, Doffing,
& Disposal Procedures

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate PPE when handling nitriles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3380835#appropriate-personal-protective-
equipment-ppe-for-handling-nitriles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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